Cas no 473732-89-7 ((1S)-1-(3-fluorophenyl)propan-1-amine)

(1S)-1-(3-Fluorophenyl)propan-1-amine is a chiral amine compound featuring a fluorinated aromatic ring, which imparts unique electronic and steric properties. The stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The fluorine substituent enhances metabolic stability and bioavailability, while the amine functionality allows for further derivatization. This compound is particularly useful as a building block in medicinal chemistry for the development of bioactive molecules, including CNS-targeting drugs. Its well-defined structure and consistent purity make it a reliable intermediate for research and industrial processes requiring precise chiral control. Suitable for use under standard laboratory conditions with proper handling.

(1S)-1-(3-fluorophenyl)propan-1-amine structure

473732-89-7 structure

Product Name:(1S)-1-(3-fluorophenyl)propan-1-amine

CAS No:473732-89-7

MF:C₉H₁₂FN

MW:153.196685791016

MDL:MFCD12757046

CID:930914

PubChem ID:40786964

Update Time:2025-06-08

(1S)-1-(3-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride
- (S)-1-(3-fluoro-phenyl)-propylamine hydrochloride
- Benzenemethanamine, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
- N10472
- AKOS006294144
- EN300-2982394
- DTXSID30654570
- (1S)-1-(3-Fluorophenyl)propan-1-amine
- (S)-1-(3-FLUOROPHENYL)PROPAN-1-AMINE
- SCHEMBL1730007
- 473732-89-7
- AKOS015841967
- MFCD06762105
- (1S)-1-(3-fluorophenyl)propan-1-amine
- MDL： MFCD12757046
- Inchi： 1S/C9H12FN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
- InChI Key： LJVGBCCRQCRIJS-VIFPVBQESA-N
- SMILES： FC1=CC=CC(=C1)[C@H](CC)N

Computed Properties

Exact Mass: 153.095377549g/mol
Monoisotopic Mass: 153.095377549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 203.6±15.0 °C at 760 mmHg
Flash Point: 86.0±8.3 °C
Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1S)-1-(3-fluorophenyl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S)-1-(3-fluorophenyl)propan-1-amine Pricemore >>

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